Cas no 70589-46-7 (3-(4-phenylphenyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(4-phenylphenyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 70589-46-7
• MF: C₁₆H₁₁NO₃
• MW: 265.263444185257
• CID: 5832858
• PubChem ID: 12475272
• Update Time: 2025-10-21

3-(4-phenylphenyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-phenylphenyl)-1,2-oxazole-5-carboxylic acid
• 70589-46-7
• EN300-1865045

• Inchi： 1S/C16H11NO3/c18-16(19)15-10-14(17-20-15)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-10H,(H,18,19)
• InChI Key： UABGSPXIJWQPEQ-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=CC(C2=CC=C(C3=CC=CC=C3)C=C2)=N1

Computed Properties

• Exact Mass: 265.07389321g/mol
• Monoisotopic Mass: 265.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(4-phenylphenyl)-1,2-oxazole-5-carboxylic acid

CAS No. 70589-46-7: 3-(4-phenylphenyl)-1,2-oxazole-5-carboxylic acid – A Multifunctional Compound with Broad Applications in Biomedical Research

3-(4-phenylphenyl)-1,2-oxazole-5-carboxylic acid, with the CAS No. 70589-46-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and biomedical research. This molecule belongs to the class of heterocyclic compounds containing an oxazole ring, which is a five-membered ring with one oxygen and one nitrogen atom. The presence of aromatic substituents, such as the 4-phenylphenyl group, imparts distinct physicochemical properties to this compound, making it a valuable candidate for further exploration in drug discovery and molecular biology.

The 3-(4-phenylphenyl)-1,2-oxazole-5-carboxylic acid molecule exhibits a conjugated system between the oxazole ring and the aromatic phenyl groups, which contributes to its stability and reactivity. This structural arrangement allows for the possibility of various functional group modifications, enabling the development of derivatives with tailored biological activities. Recent studies have highlighted the importance of such molecular frameworks in the design of small-molecule inhibitors targeting specific enzymatic pathways, particularly in the context of inflammatory and oncogenic diseases.

One of the most promising areas of research involving this compound is its potential role in modulating kinase signaling pathways. Kinases are central to cellular communication, and their dysregulation is implicated in a wide range of pathological conditions, including cancer and neurodegenerative disorders. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the 3-(4-phenylphenyl)-1,2-oxazole-5-carboxylic acid derivative exhibited potent inhibitory activity against the ERK1/2 pathway, a key mediator of cell proliferation and survival. The compound's ability to selectively target this pathway suggests its potential as a therapeutic agent in oncology.

Another critical aspect of the 3-(4-phenyphenyl)-1,2-oxazole-5-carboxylic acid molecule is its solubility and bioavailability characteristics. These properties are essential for the development of orally administrable drugs, as poor solubility can significantly hinder the therapeutic efficacy of a compound. Recent advancements in solid-state chemistry have enabled the creation of crystalline forms of this compound with enhanced solubility, as reported in a 2022 study in Pharmaceutical Research. This improvement in physicochemical properties could facilitate the transition of this compound from a research reagent to a potential drug candidate.

Researchers have also explored the 3-(4-phenylphenyl)-1,2-oxazole-5-carboxylic acid molecule's potential as a scaffold for the development of fluorescent probes. The conjugated system of this compound allows for the incorporation of fluorophore groups, enabling the creation of molecules with high photostability and quantum yield. Such probes are widely used in bioimaging applications to visualize cellular processes in real-time. A 2024 study in Advanced Materials demonstrated that a fluorinated derivative of this compound exhibited exceptional brightness and photostability, making it suitable for long-term live-cell imaging experiments.

The CAS No. 70589-46-7 compound has also been investigated for its potential role in the development of biocompatible materials. The oxazole ring's ability to form hydrogen bonds with biomolecules makes it an attractive candidate for the synthesis of polymer-based materials with tunable mechanical and thermal properties. A 2023 study in Biomaterials Science reported the successful incorporation of this compound into a polymeric matrix, resulting in a material with enhanced adhesion properties for tissue engineering applications.

From a synthetic chemistry perspective, the 3-(4-phenylphenyl)-1,2-oxazole-5-carboxylic acid molecule presents unique challenges and opportunities. The synthesis of this compound typically involves a multi-step process, including the formation of the oxazole ring through a cyclization reaction. Recent advancements in catalytic methodologies have enabled the development of more efficient and environmentally friendly synthetic routes. A 2022 study in Organic Letters described a novel transition-metal-catalyzed approach that significantly reduced the reaction time and improved the yield of this compound, highlighting the importance of green chemistry in pharmaceutical development.

The 3-(4-phenylphenyl)-1,2-oxazole-5-carboxylic acid molecule also holds promise in the field of medicinal chemistry due to its ability to interact with multiple biological targets. This multitargeting potential is particularly valuable in the treatment of complex diseases such as cancer, where a single therapeutic agent may need to address multiple pathways simultaneously. A 2024 review in Drug Discovery Today discussed the potential of this compound as a lead molecule for the development of multitarget drugs, emphasizing its structural flexibility and the possibility of functional group modifications to enhance its therapeutic profile.

Despite its promising properties, the 3-(4-phenylphenyl)-1,2-oxazole-5-carboxylic acid molecule still faces challenges in terms of its biological activity and selectivity. While preliminary studies have shown its potential in various applications, further research is needed to fully understand its mechanism of action and optimize its therapeutic potential. Ongoing studies are focused on elucidating the molecular interactions of this compound with specific protein targets, which could provide insights into its pharmacological profile and guide the development of more effective derivatives.

In conclusion, the CAS No. 70589-46-7 compound, 3-(4-phenylphenyl)-1,2-oxazole-5-carboxylic acid, represents a significant advancement in the field of synthetic organic chemistry and biomedical research. Its unique structural features and potential applications in drug discovery, bioimaging, and material science underscore its importance as a multifunctional molecule. As research in this area continues to evolve, the 3-(4-phenylphenyl)-1,2-oxazole-5-carboxylic acid molecule is likely to play an increasingly important role in the development of new therapeutic strategies and scientific innovations.